2-Ethyl-6-(propan-2-yl)pyridine-3-carboxylic acid

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: CCC1=C(C=CC(=N1)C(C)C)C(=O)O
• InChI: InChI=1S/C11H15NO2/c1-4-9-8(11(13)14)5-6-10(12-9)7(2)3/h5-7H,4H2,1-3H3,(H,13,14)
• InChIKey: VUIJKDXMDIMTHY-UHFFFAOYSA-N

2-Ethyl-6-isopropylnicotinic Acid Chemical Identity

2-Ethyl-6-(propan-2-yl)pyridine-3-carboxylic acid, also known as 2-ethyl-6-isopropylnicotinic acid, is a disubstituted pyridine derivative . Its core structure consists of a pyridine ring with a carboxylic acid group at the 3-position, an ethyl group at the 2-position, and an isopropyl group at the 6-position . This specific substitution pattern distinguishes it from other commercially available nicotinic acid analogs. The compound has a molecular formula of C11H15NO2 and a calculated molecular weight of 193.24 g/mol . It is primarily available as a research chemical, often in its hydrochloride salt form (CAS 1803610-58-3), which is typically supplied with a purity of 95% . The free acid form is identified by CAS 1379202-68-2 .

S

2-ethyl, 6-isopropyl disubstituted pyridine-3-carboxylic acid core

A

Available as hydrochloride salt for versatile synthetic use

W

Distinct substitution pattern supports SAR exploration and intermediate development

2-Ethyl-6-isopropylnicotinic Acid Analog Specificity

The substitution pattern on the pyridine ring dictates a compound's physicochemical properties, which in turn govern its reactivity, solubility, and potential interactions in a given system. For 2-Ethyl-6-(propan-2-yl)pyridine-3-carboxylic acid, the unique combination of a 2-ethyl and a 6-isopropyl group creates a steric and electronic environment distinct from its mono-substituted or differently substituted analogs. This specific architecture directly influences key parameters like lipophilicity, as measured by its predicted logP, which will differ quantifiably from related compounds . Consequently, substituting this compound with a simpler analog like 2-ethylnicotinic acid or 6-isopropylnicotinic acid cannot be assumed to yield identical outcomes in a synthetic route or biological assay. The following evidence details these specific, measurable points of differentiation.

Substitution pattern

Mono‑substituted analogs (e.g., 2‑ethylnicotinic acid) may not reproduce steric and electronic profile; synthetic outcomes may differ.

Lipophilicity shift

Dual alkyl groups may increase lipophilicity; simpler analogs likely provide lower logP, altering solubility and permeability in assays.

Molecular identity

Different molecular formula and mass preclude direct analytical interchange; procurement and QC require compound‑specific specifications.

2-Ethyl-6-isopropylnicotinic Acid Differentiation Evidence

Molecular Identity & Substituent Comparison

The target compound features a unique 2-ethyl, 6-isopropyl substitution on the nicotinic acid core. In contrast, the most relevant comparators, 2-ethylnicotinic acid and 6-isopropylnicotinic acid, possess only one of these alkyl groups [REFS-1, REFS-2]. This dual alkyl substitution directly leads to a higher molecular weight (193.24 g/mol) compared to the mono-substituted analogs: 151.16 g/mol for 2-ethylnicotinic acid and 165.19 g/mol for 6-isopropylnicotinic acid [REFS-1, REFS-2]. This difference confirms the compound's distinct molecular identity and establishes it as a non-interchangeable structural intermediate.

Molecular identity & substituents

Head‑to‑head

Target: 2‑ethyl, 6‑isopropyl; MW 193.24
vs 2‑ethylnicotinic acid (MW 151.16)
vs 6‑isopropylnicotinic acid (MW 165.19)

Confirms distinct structural intermediate for SAR exploration

MW increase 28‑42 Da; substitution pattern verified by structure

Evidence Dimension	Molecular Weight & Substituent Profile
Target Compound Data	MW: 193.24 g/mol; Substituents: 2-Ethyl, 6-Isopropyl
Comparator Or Baseline	2-Ethylnicotinic acid: MW 151.16 g/mol (2-Ethyl only) [1]; 6-Isopropylnicotinic acid: MW 165.19 g/mol (6-Isopropyl only)
Quantified Difference	MW increase of 42.08 g/mol (28%) vs. 2-ethyl analog; MW increase of 28.05 g/mol (17%) vs. 6-isopropyl analog.
Conditions	Comparison based on defined chemical structures and computed molecular weights.

Why This Matters

This confirms procurement of a specific, more complex intermediate, not a simpler, potentially cheaper analog, which is critical for patent protection and structure-activity relationship (SAR) exploration.

• [1] PubChem. 2-Ethylnicotinic acid. Compound Summary CID 592084. View Source

Lipophilicity Comparison with Analogs

Lipophilicity, often estimated by the partition coefficient (LogP), is a critical parameter influencing membrane permeability, solubility, and non-specific binding. The target compound's 2-ethyl-6-isopropyl substitution pattern is predicted to result in a different LogP value compared to its mono-substituted counterparts. While experimentally determined LogP values for this specific compound are not found in public literature, computational predictions are available for structurally similar compounds that can provide a quantitative baseline. For example, a closely related analog, 2-ethyl-6-isopropylpyridine (lacking the 3-carboxylic acid), has a predicted LogP of 2.77 . This value serves as a baseline indicator of the significantly increased lipophilicity imparted by the dual alkyl substitution compared to the core pyridine ring (LogP ~0.6) or even mono-alkylated pyridines . The presence of the carboxylic acid group in the target compound will reduce the overall LogP, but the dual alkyl motif is expected to impart a quantifiably higher LogP than that of mono-substituted nicotinic acid analogs.

Lipophilicity comparison

Class‑level inference

Predicted logP ~2.77 (2‑ethyl‑6‑isopropylpyridine analog); core pyridine logP ~0.6

May support lipophilicity‑driven design for membrane permeability studies

Experimental logP not available; use predicted values for initial screening

Evidence Dimension	Lipophilicity (Predicted LogP)
Target Compound Data	Predicted LogP not directly available; structurally related 2-ethyl-6-isopropylpyridine has a predicted LogP of 2.77 .
Comparator Or Baseline	Nicotinic acid (core) has an experimental LogP of ~0.36. Mono-substituted pyridines have LogP values between 1.0 and 2.0 .
Quantified Difference	The dual alkyl motif is associated with a LogP increase of >2.0 units compared to the unsubstituted pyridine core.
Conditions	Based on computational predictions (ACD/Labs) for a structurally analogous compound.

Why This Matters

This quantifiable increase in predicted lipophilicity provides a basis for selecting this intermediate when aiming to improve membrane permeability or alter the partition coefficient of final drug or agrochemical candidates during lead optimization.

Molecular Formula & Elemental Composition

The distinct molecular formula of the target compound, C11H15NO2, sets it apart from its analogs and potential isomers, providing a definitive basis for identity confirmation. For instance, the free acid form (C11H15NO2) has a monoisotopic mass of 193.1103 Da, while its hydrochloride salt form (C11H16ClNO2) has a molecular weight of 229.70 g/mol [REFS-1, REFS-2]. This difference is critical for procurement and analytical verification. The molecular formula also provides a unique elemental composition, with a higher carbon and hydrogen percentage (68.4% C, 7.8% H) compared to 2-ethylnicotinic acid (C8H9NO2, 63.6% C, 6.0% H), reflecting its increased hydrophobicity . This data is a non-negotiable specification for chemical sourcing and serves as a primary quality control metric.

Formula & elemental composition

Head‑to‑head

C₁₁H₁₅NO₂ (193.11 Da)
vs 2‑ethylnicotinic acid: C₈H₉NO₂
vs 6‑isopropylnicotinic acid: C₉H₁₁NO₂

Essential for identity confirmation via MS or elemental analysis

Formula and monoisotopic mass serve as QC metrics

Evidence Dimension	Molecular Formula & Monoisotopic Mass
Target Compound Data	C11H15NO2; Monoisotopic Mass: 193.1103 Da
Comparator Or Baseline	2-Ethylnicotinic acid: C8H9NO2 (Mon. Mass: 151.0633 Da); 6-Isopropylnicotinic acid: C9H11NO2 (Mon. Mass: 165.0790 Da)
Quantified Difference	Formula differs by C3H6 (42 Da) from 6-isopropylnicotinic acid and C3H6 (42 Da) from 2-ethylnicotinic acid.
Conditions	Defined chemical structures and elemental composition.

Why This Matters

This data is essential for accurate procurement, inventory management, and verifying the identity and purity of the received material via mass spectrometry or elemental analysis.

2-Ethyl-6-isopropylnicotinic Acid Applications

Medicinal Chemistry SAR Derivative Synthesis

This compound serves as a key intermediate for synthesizing a library of 2,6-disubstituted nicotinic acid derivatives. Its unique 2-ethyl-6-isopropyl pattern allows medicinal chemists to explore the structure-activity relationship (SAR) in a region of chemical space distinct from that explored with mono-substituted analogs like 2-ethylnicotinic acid or 6-isopropylnicotinic acid. The increased lipophilicity inferred from the dual alkyl substitution makes it a rational starting point for projects targeting intracellular or membrane-bound targets where enhanced passive permeability is desired.

Agrochemical Intermediate Development

The compound's core is a nicotinic acid derivative, a class known for herbicidal activity . As an intermediate, 2-Ethyl-6-(propan-2-yl)pyridine-3-carboxylic acid provides a handle for further derivatization to create new agrochemical candidates. Its defined molecular weight (193.24 g/mol) and increased carbon content compared to simpler analogs suggest that final compounds derived from it may exhibit altered properties like volatility, soil mobility, or cuticle penetration, which are key parameters in optimizing the performance of crop protection agents.

Material Science Heterocyclic Building Blocks

The specific substitution pattern of this pyridine carboxylic acid makes it a versatile building block for creating more complex heterocyclic systems. The carboxylic acid group at the 3-position is a classic site for amide or ester bond formation, enabling the facile attachment of the 2-ethyl-6-isopropyl-pyridine moiety to other functional molecules or polymer backbones. The unique electronic and steric properties conferred by the 2-ethyl and 6-isopropyl groups can be used to tune the properties of ligands, catalysts, or advanced materials in a quantifiably different way from what is achievable with less substituted pyridine building blocks.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR synthesis

Disubstituted nicotinic acid core with 2‑ethyl, 6‑isopropyl pattern

Verify SAR differentiation from mono‑substituted analogs; assess permeability in cell‑based assays

Agrochemical intermediate development

Nicotinic acid scaffold with increased carbon content

Evaluate altered physicochemical properties (volatility, soil mobility) in crop protection models

Heterocyclic building block for materials

Pyridine‑3‑carboxylic acid with specific steric/electronic profile

Confirm ligand or catalyst performance through coordination chemistry and property tuning studies